1-(3-Bromophenyl)-3-(4-ethoxyanilino)-1-propanone

• IUPAC Name: 1-(3-bromophenyl)-3-(4-ethoxyanilino)propan-1-one
• InChI: InChI=1S/C17H18BrNO2/c1-2-21-16-8-6-15(7-9-16)19-11-10-17(20)13-4-3-5-14(18)12-13/h3-9,12,19H,2,10-11H2,1H3
• InChI Key: FYOPBEBPYMAHFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NCCC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

1-(3-Bromophenyl)-3-(4-ethoxyanilino)-1-propanone, commonly known as BEPE, is an organic compound belonging to the class of propanones. It is a colorless liquid with a boiling point of 162°C and a melting point of -12°C. BEPE is an important intermediate in the synthesis of various compounds and has a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry.

Scientific Research Applications

• Synthesis of Novel Compounds : Compounds structurally related to "1-(3-Bromophenyl)-3-(4-ethoxyanilino)-1-propanone" are often synthesized as part of research into new chemical entities. For example, the synthesis of 1-[3-(Trifluoromethy1)pheny1]-2-propanone involves Grignard reactions and oxidation, showcasing the exploration of new synthetic pathways in organic chemistry (Qiao Lin-lin, 2009).

• Nonlinear Optical Properties : Some derivatives of "1-(3-Bromophenyl)-3-(4-ethoxyanilino)-1-propanone" have been studied for their nonlinear optical (NLO) properties, which are crucial for applications in semiconductor devices and NLO materials. These studies often include crystal structure geometry, optoelectronic properties, and charge transport characteristics (M. Shkir et al., 2019).

• Photoinitiator Applications : Certain derivatives, like 1-(4-Aminophenyl)-2-diethylamino-1-propanone hydrochloride, synthesized from acetanilide, serve as photoinitiators. These are used in industries for initiating polymerization reactions using light (Zeng Zhi-ming, 2003).

• Chiral Intermediate Synthesis : Some related compounds are used as chiral intermediates in the synthesis of drugs, such as antidepressants. The asymmetric synthesis using microbial reductases demonstrates the importance of these compounds in pharmaceutical synthesis (Y. Choi et al., 2010).

• Cytotoxic Agents : Derivatives like 1-Aryl-3-phenethylamino-1-propanone hydrochlorides have been synthesized as potential cytotoxic agents, indicating their relevance in medicinal chemistry and drug development (E. Mete et al., 2007).

• Electroreductive Radical Cyclization : Studies on electroreductive radical cyclization of related compounds provide insights into novel synthetic methods for producing complex molecules, which are valuable in various chemical industries (A. Esteves et al., 2005).